2-((Hexahydro-1H-azepin-1-yl)methyl)-6-iodo-3-(2-methylphenyl)-4(3H)-quinazolinone
Overview
Description
2-((Hexahydro-1H-azepin-1-yl)methyl)-6-iodo-3-(2-methylphenyl)-4(3H)-quinazolinone, also known as 2-((Hexahydro-1H-azepin-1-yl)methyl)-6-iodo-3-(2-methylphenyl)-4(3H)-quinazolinone, is a useful research compound. Its molecular formula is C22H24IN3O and its molecular weight is 473.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-((Hexahydro-1H-azepin-1-yl)methyl)-6-iodo-3-(2-methylphenyl)-4(3H)-quinazolinone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((Hexahydro-1H-azepin-1-yl)methyl)-6-iodo-3-(2-methylphenyl)-4(3H)-quinazolinone including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
80930-91-2 |
|---|---|
Product Name |
2-((Hexahydro-1H-azepin-1-yl)methyl)-6-iodo-3-(2-methylphenyl)-4(3H)-quinazolinone |
Molecular Formula |
C22H24IN3O |
Molecular Weight |
473.3 g/mol |
IUPAC Name |
2-(azepan-1-ylmethyl)-6-iodo-3-(2-methylphenyl)quinazolin-4-one |
InChI |
InChI=1S/C22H24IN3O/c1-16-8-4-5-9-20(16)26-21(15-25-12-6-2-3-7-13-25)24-19-11-10-17(23)14-18(19)22(26)27/h4-5,8-11,14H,2-3,6-7,12-13,15H2,1H3 |
InChI Key |
CUSBTMBNTIPIBQ-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1N2C(=NC3=C(C2=O)C=C(C=C3)I)CN4CCCCCC4 |
Canonical SMILES |
CC1=CC=CC=C1N2C(=NC3=C(C2=O)C=C(C=C3)I)CN4CCCCCC4 |
Other CAS RN |
80930-91-2 |
synonyms |
2-homopiperidino-methyl-3-(2-tolyl)-4-(3H)-6-iodoquinazolone |
Origin of Product |
United States |
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![4'-Carbamoyl-[1,1'-biphenyl]-4-yl ([1,1'-biphenyl]-3-ylmethyl)(methyl)carbamate](/img/structure/B1194554.png)
